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Compound Name:
methylphenyl)boronic acid

Cat. No. B151832

For Researchers, Scientists, and Drug Development Professionals

Introduction

(5-Methoxy-2-methylphenyl)boronic acid is a valuable building block in organic synthesis,
particularly in the realm of medicinal chemistry and drug development. Its utility in cross-
coupling reactions, such as the Suzuki-Miyaura coupling, allows for the formation of carbon-
carbon bonds, a fundamental process in the construction of complex organic molecules.
Despite its widespread use, a detailed public record of its single-crystal X-ray diffraction
analysis and the resulting comprehensive crystal structure data is not currently available in
scientific literature or crystallographic databases.

This guide is intended to provide an in-depth technical overview of the crystal structure of (5-
Methoxy-2-methylphenyl)boronic acid. However, a thorough search of prominent chemical
and crystallographic databases, including the Cambridge Crystallographic Data Centre (CCDC)
and other public repositories, did not yield a published crystal structure for this specific
compound.

Therefore, this document will outline the hypothetical experimental protocols and data
presentation that would be included if such crystallographic data were available. This serves as
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a template and a guide for researchers who may undertake the crystallographic analysis of this
compound in the future.

. Molecular Structure

The molecular structure of (5-Methoxy-2-methylphenyl)boronic acid is presented below. The
key functional groups are the boronic acid [-B(OH)z], the methoxy [-OCHs] group, and the
methyl [-CHs] group, all attached to a phenyl ring.
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. Grignard Reagent Formation Borylation Acidic Hydrolysis . : Recrystallization
2-Bromo-4-methylanisole H (Mg, THF) (Triisopropy! borate) (HC) (5-Methoxy-2-methylphenyl)boronic acid (e.g., Toluene/Heptane)

X-ray Diffractometer

.

Data Collection
(Exposure to X-rays, rotation)

.

Diffraction Pattern Generation

.

Data Processing
(Integration, Scaling, Absorption Correction)

.

Structure Solution
(e.g., Direct Methods)

.

Structure Refinement
(Least-squares minimization)

.

Structure Validation
(CIF file generation)
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 To cite this document: BenchChem. [Crystal Structure of (5-Methoxy-2-methylphenyl)boronic
acid: A Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b151832#crystal-structure-of-5-methoxy-2-
methylphenyl-boronic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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